Cas no 1805210-78-9 (6-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine)
6-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine
-
- Inchi: 1S/C6H5F2IN2O/c7-5(8)4-2(9)1-3(10)11-6(4)12/h1,5H,(H3,10,11,12)
- InChI Key: UFSPXGMISQBLKC-UHFFFAOYSA-N
- SMILES: IC1C=C(N)NC(C=1C(F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 285
- XLogP3: 0.6
- Topological Polar Surface Area: 55.1
6-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024005299-500mg |
6-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine |
1805210-78-9 | 97% | 500mg |
$1,029.00 | 2022-04-01 | |
| Alichem | A024005299-1g |
6-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine |
1805210-78-9 | 97% | 1g |
$1,629.60 | 2022-04-01 |
6-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 6-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine
Research Briefing on 6-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine (CAS: 1805210-78-9)
6-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine (CAS: 1805210-78-9) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by the presence of amino, difluoromethyl, hydroxy, and iodo functional groups, serves as a versatile intermediate for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.
The compound's structural attributes make it an attractive scaffold for the design of enzyme inhibitors and receptor modulators. The difluoromethyl group, in particular, is known to enhance metabolic stability and bioavailability, while the iodo substituent offers opportunities for further functionalization via cross-coupling reactions. Recent research has focused on leveraging these properties to develop targeted therapies with improved efficacy and reduced off-target effects. For instance, studies have demonstrated its potential as a building block for kinase inhibitors and antimicrobial agents.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and biological evaluation of 6-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine derivatives as potential inhibitors of protein kinases involved in cancer progression. The study highlighted the compound's ability to selectively inhibit specific kinase isoforms, leading to reduced tumor growth in preclinical models. Another study, published in Bioorganic & Medicinal Chemistry Letters, explored its role in the development of novel antibacterial agents, showcasing its efficacy against drug-resistant bacterial strains.
From a synthetic perspective, recent advancements have focused on optimizing the production of 6-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine to ensure high yield and purity. Innovations in catalytic iodination and fluorination techniques have significantly improved the scalability of its synthesis, making it more accessible for large-scale pharmaceutical applications. Additionally, computational modeling studies have provided insights into its molecular interactions, further guiding the design of derivatives with enhanced pharmacological properties.
In conclusion, 6-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine (CAS: 1805210-78-9) represents a promising candidate for the development of next-generation therapeutics. Its multifunctional structure, combined with recent synthetic and biological advancements, positions it as a valuable tool in medicinal chemistry. Future research is expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and inflammation, further expanding its potential impact on human health.
1805210-78-9 (6-Amino-3-(difluoromethyl)-2-hydroxy-4-iodopyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)